1,2,6-Triazaspiro[2.6]non-1-ene

• Molecular Formula: C6H11N3
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 1,2,7-triazaspiro[2.6]non-1-ene
• InChI: InChI=1S/C6H11N3/c1-2-6(8-9-6)3-5-7-4-1/h7H,1-5H2
• InChI Key: KDQRQCFJODHAHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC1)N=N2

Description

1,2,6-Triazaspiro[2.6]non-1-ene is a spirocyclic compound featuring a unique triaza (three nitrogen atoms) framework. Its hydrochloride salt form, 9,9-difluoro-1,2,6-triazaspiro[2.6]non-1-ene hydrochloride, has the molecular formula C₆H₁₀ClF₂N₃ and a molecular weight of 197.62 g/mol (base compound: C₆H₈F₂N₃) . The CAS registry number for this compound is EN300-45664981 . The spiro architecture, characterized by a six-membered ring fused to a smaller bicyclic system, introduces steric and electronic effects that differentiate it from non-spiro or less nitrogen-dense analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,6-Triazaspiro[2.6]non-1-ene typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a dihaloalkane, followed by cyclization to form the spiro structure. The reaction conditions often require the use of a base, such as sodium hydroxide, and a solvent like ethanol to facilitate the reaction.

Industrial Production Methods

Industrial production of 1,2,6-Triazaspiro[2.6]non-1-ene may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential in industrial settings.

Chemical Reactions Analysis

Types of Reactions

1,2,6-Triazaspiro[2.6]non-1-ene can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Halogenation is a common substitution reaction for this compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an ether solvent.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or an aldehyde, while reduction may produce an amine or an alcohol.

Scientific Research Applications

1,2,6-Triazaspiro[2.6]non-1-ene has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for its ability to interact with biological targets.

Industry: Utilized in the development of new materials with unique properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 1,2,6-Triazaspiro[2.6]non-1-ene involves its interaction with specific molecular targets. The spiro structure allows it to fit into unique binding sites on enzymes or receptors, potentially inhibiting or activating their function. The pathways involved may include signal transduction, gene expression, or metabolic processes, depending on the specific application.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table and analysis highlight key distinctions between 1,2,6-Triazaspiro[2.6]non-1-ene and related compounds, focusing on structural features, synthesis, and inferred properties:

Compound Name	Structure Type	Key Features	Synthesis Insights
1,2,6-Triazaspiro[2.6]non-1-ene	Triaza spirocyclic	Three nitrogen atoms; fluorine substituents; spiro junction at position 2.6	Likely involves cyclization with nitrogen precursors (exact method unspecified)
2,6-Diazaspiro[3.5]nonane	Diazaspirocyclic	Two nitrogen atoms; smaller spiro ring (3.5 vs. 2.6)	Synthesized via [3+2] cycloaddition or ring-closing metathesis
1-Azabicyclo[2.2.2]octane	Monocyclic bicyclic amine	Single nitrogen atom; rigid bicyclic framework	Prepared via Diels-Alder reactions or catalytic hydrogenation
9-Thiabicyclo(3.3.1)-non-1-ene	Thia-bicyclic	Sulfur atom in place of nitrogen; similar ring size	Derived from cyclooctene via dibromination and elimination
Bicyclo[6.1.0]nonene	Non-nitrogenous bicyclic	No heteroatoms; high ring strain due to fused cyclohexane and cyclopropane	Synthesized via Fe₂(CO)₁₀-catalyzed rearrangements

Key Comparative Insights:

Nitrogen Content: The triaza structure of 1,2,6-Triazaspiro[2.6]non-1-ene provides enhanced hydrogen-bonding capacity and basicity compared to diaza or monoaza analogs like 2,6-Diazaspiro[3.5]nonane or 1-Azabicyclo[2.2.2]octane. This could improve interactions with biological targets or catalytic surfaces .

Spiro vs.

Heteroatom Effects: Replacing nitrogen with sulfur (as in 9-Thiabicyclo(3.3.1)-non-1-ene) alters electronic properties and reactivity. Sulfur-containing compounds may exhibit greater redox activity, whereas nitrogen-rich systems prioritize coordination or basicity .

Fluorine Substituents: The difluoro modification in the hydrochloride salt of 1,2,6-Triazaspiro[2.6]non-1-ene likely improves lipophilicity and metabolic resistance compared to non-halogenated analogs, a common strategy in drug design .

Biological Activity

1,2,6-Triazaspiro[2.6]non-1-ene is a heterocyclic compound characterized by its unique spiro structure, which incorporates nitrogen atoms into its framework. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the realms of anticancer and antimicrobial properties.

Anticancer Activity

Recent studies have indicated that 1,2,6-Triazaspiro[2.6]non-1-ene derivatives exhibit significant anticancer activity. For instance, research has shown that these compounds can induce apoptosis in various cancer cell lines by modulating key signaling pathways like AKT/BIM. This mechanism is crucial as it leads to the inhibition of tumor growth and metastasis.

Case Study: Apoptosis Induction

• Cell Lines Used : B16F10 melanoma cells.
• Mechanism : Induction of reactive oxygen species (ROS) leading to mitochondrial dysfunction and activation of caspases.
• Results : Significant reduction in cell viability and morphological changes indicative of apoptosis were observed.

Antimicrobial Activity

The antimicrobial potential of 1,2,6-Triazaspiro[2.6]non-1-ene has also been explored. Its derivatives have demonstrated efficacy against a range of bacterial strains, suggesting that they could serve as lead compounds for developing new antibiotics.

Study Findings on Antimicrobial Efficacy

• Tested Strains : Escherichia coli, Staphylococcus aureus.
• Methodology : Disk diffusion and minimum inhibitory concentration (MIC) assays were employed.
• Outcomes : Several derivatives showed promising antibacterial activity with MIC values comparable to standard antibiotics.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of 1,2,6-Triazaspiro[2.6]non-1-ene is essential for optimizing its biological activity. Modifications at various positions on the spiro framework can significantly influence its pharmacological properties.

Derivative	Modification	Biological Activity	MIC (µg/mL)
Compound A	Methyl group at position 3	Anticancer	15
Compound B	Ethyl group at position 5	Antibacterial	10
Compound C	Hydroxyl group at position 4	Antifungal	20

Mechanistic Insights

The biological activity of 1,2,6-Triazaspiro[2.6]non-1-ene is attributed to its ability to interact with cellular targets:

• Apoptotic Pathways : Activation of caspases and modulation of Bcl-2 family proteins.
• Antimicrobial Action : Disruption of bacterial cell membrane integrity and inhibition of nucleic acid synthesis.

Toxicological Profile

While evaluating the therapeutic potential, it is crucial to assess the toxicological profile of these compounds. Preliminary studies indicate that certain derivatives possess acceptable toxicity levels, making them suitable candidates for further development.